Cas no 1142947-49-6 ((5-Pentanoyl-1-benzothiophen-2-yl)boronic acid)
1142947-49-6 structure
Product Name:(5-Pentanoyl-1-benzothiophen-2-yl)boronic acid
CAS No:1142947-49-6
MF:C13H15BO3S
MW:262.132402658463
CID:2153380
Update Time:2023-08-05
(5-Pentanoyl-1-benzothiophen-2-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- 5-pentanoylbenzo[b]thiophen-2-yl-2-boronic acid
- (5-Pentanoyl-1-benzothiophen-2-yl)boronic acid
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- Inchi: 1S/C13H15BO3S/c1-2-3-4-11(15)9-5-6-12-10(7-9)8-13(18-12)14(16)17/h5-8,16-17H,2-4H2,1H3
- InChI Key: ASEKSLPBDCZGNO-UHFFFAOYSA-N
- SMILES: S1C(B(O)O)=CC2=C1C=CC(=C2)C(CCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 298
- Topological Polar Surface Area: 85.8
(5-Pentanoyl-1-benzothiophen-2-yl)boronic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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